Cas no 64503-11-3 (2-Buten-1-ol,1,4-dibromo-, 1-acetate)

• Product Name: 2-Buten-1-ol,1,4-dibromo-, 1-acetate
• CAS No: 64503-11-3
• MF: C₆H₈Br₂O₂
• MW: 271.934520721436
• CID: 513203
• PubChem ID: 53421798
• Update Time: 2025-04-19

2-Buten-1-ol,1,4-dibromo-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,1,4-dibromo-, 1-acetate
• 1,4-dibromo-2-butenyl acetate
• 1,4-dibromobut-2-enyl acetate

• Inchi： 1S/C6H8Br2O2/c1-5(9)10-6(8)3-2-4-7/h2-3,6H,4H2,1H3
• InChI Key： ZPTZOBRTOWPGCN-UHFFFAOYSA-N
• SMILES： BrC(C=CCBr)OC(C)=O

Computed Properties

• Exact Mass: 269.88904
• Monoisotopic Mass: 269.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters